![molecular formula C14H19NO5S B7569747 1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid](/img/structure/B7569747.png)
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid
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Overview
Description
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid, also known as EEDQ, is a commonly used reagent in biochemistry and molecular biology. It is a sulfonamide compound that is used to crosslink proteins and other biomolecules. EEDQ is a versatile reagent that has been used in various research applications, including protein-protein interaction studies, enzyme assays, and the preparation of immunogens.
Mechanism of Action
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid is a sulfonamide compound that reacts with primary amines on proteins and other biomolecules to form stable covalent bonds. The reaction occurs through the formation of a reactive intermediate that can react with neighboring nucleophiles, resulting in the crosslinking of biomolecules.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and other biomolecules. It has been used in various studies to investigate protein-protein interactions and enzyme activity without affecting the function of the biomolecules.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid is its ability to crosslink proteins and other biomolecules without affecting their biochemical and physiological properties. It is also a versatile reagent that can be used in various research applications. However, one limitation of this compound is its potential for nonspecific crosslinking, which can result in the formation of unwanted protein complexes. Additionally, this compound can be expensive and difficult to work with, requiring careful handling and storage.
Future Directions
There are several potential future directions for the use of 1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid in scientific research. One area of interest is the development of new methods for the selective crosslinking of specific protein complexes. This could involve the use of modified this compound analogs or the development of new crosslinking strategies. Another potential direction is the use of this compound in the study of protein conformational changes and the identification of protein binding sites. This could involve the development of new methods for the analysis of crosslinked protein complexes or the use of this compound in combination with other techniques, such as mass spectrometry.
Synthesis Methods
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid can be synthesized through a multistep process involving the reaction of ethyl 2-chloroacetate with 2-aminobenzenesulfonamide to form ethyl 2-(2-aminobenzenesulfonamido)acetate. This intermediate is then reacted with sodium methoxide to form 2-(2-aminobenzenesulfonamido)acetic acid, which is subsequently cyclized with acetic anhydride to form this compound.
Scientific Research Applications
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid is commonly used in scientific research for its ability to crosslink proteins and other biomolecules. It has been used in various applications, including protein-protein interaction studies, enzyme assays, and the preparation of immunogens. This compound has also been used in the study of protein conformational changes and the identification of protein binding sites.
Properties
IUPAC Name |
1-(2-ethoxyethylsulfonyl)-3,4-dihydro-2H-quinoline-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-2-20-9-10-21(18,19)15-8-4-6-11-12(14(16)17)5-3-7-13(11)15/h3,5,7H,2,4,6,8-10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDZQNJBMPQAJKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCS(=O)(=O)N1CCCC2=C(C=CC=C21)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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